4-(ethylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide
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Description
4-(ethylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C19H18N2O2S2 and its molecular weight is 370.49. The purity is usually 95%.
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Scientific Research Applications
Anticancer Activity
4-(ethylthio)-N-(4-(4-methoxyphenyl)thiazol-2-yl)benzamide and its derivatives have been studied for their potential anticancer activities. A series of related benzamide derivatives were designed, synthesized, and evaluated against various cancer cell lines, showing moderate to excellent anticancer activity. Certain derivatives outperformed the reference drug in these studies, indicating their potential as effective anticancer agents (Ravinaik et al., 2021).
Antimicrobial Activity
Compounds related to this compound have been synthesized and evaluated for antimicrobial activities. These studies demonstrated that certain thiazole derivatives possess potent antimicrobial properties against a range of bacterial and fungal strains. Some molecules showed higher potency than reference drugs against pathogenic strains, particularly against Gram-positive bacterial strains (Bikobo et al., 2017), (Chawla, 2016).
Fluorescent Dye Synthesis
Certain thioamide derivatives related to this compound have been utilized in the synthesis of fluorescent dyes. These compounds exhibit fluorescence in a wide range of wavelengths and display properties like solvatochromism and dual fluorescence. Such features make these derivatives promising candidates for applications in fluorescence-based technologies and white light emission (Witalewska et al., 2019).
Supramolecular Gelators
N-(thiazol-2-yl)benzamide derivatives have been investigated for their gelation behavior. Studies revealed that certain derivatives can form stable gels with organic solvents, driven by various non-covalent interactions. These properties are significant in the context of developing new materials with potential applications in drug delivery and material science (Yadav & Ballabh, 2020).
Properties
IUPAC Name |
4-ethylsulfanyl-N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2O2S2/c1-3-24-16-10-6-14(7-11-16)18(22)21-19-20-17(12-25-19)13-4-8-15(23-2)9-5-13/h4-12H,3H2,1-2H3,(H,20,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJPZDPKGXXMCPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCSC1=CC=C(C=C1)C(=O)NC2=NC(=CS2)C3=CC=C(C=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.